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Compound of Interest

Compound Name: 3,4-Dimethyl-2-pentylfuran

CAS No.: 71041-47-9

Cat. No.: B129832

Get Quote

Abstract: This technical guide provides a comprehensive overview of 3,4-Dimethyl-2-
pentylfuran, a substituted furan of interest in synthetic and analytical chemistry. The document

details its nomenclature, physicochemical properties, and its role as a synthetic intermediate. It

is intended for researchers, scientists, and professionals in drug development who require a

detailed understanding of this compound for research and application purposes.

Part 1: Core Chemical Identity and Properties
IUPAC Nomenclature and Synonyms
The unequivocally correct IUPAC (International Union of Pure and Applied Chemistry) name for

the compound is 3,4-Dimethyl-2-pentylfuran.[1] This name precisely describes a furan ring

substituted at the second position with a pentyl group, and at the third and fourth positions with

methyl groups.

Commonly encountered synonyms in chemical databases and literature include:

Furan, 3,4-dimethyl-2-pentyl-[1]
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SCHEMBL3920357[1]

It is crucial for researchers to use the correct IUPAC name and the associated CAS number for

unambiguous identification in literature searches and procurement.

Physicochemical Characteristics
A summary of the key physicochemical properties of 3,4-Dimethyl-2-pentylfuran is presented

below. These parameters are fundamental for designing experimental protocols, including

reaction setup, purification, and analytical method development.

Property Value Source

CAS Number 71041-47-9 [1][2]

Molecular Formula C₁₁H₁₈O [2][3]

Molecular Weight 166.26 g/mol [1][2][3]

Appearance

Not explicitly stated, but

related alkylfurans are typically

colorless to yellow liquids.[4]

Solubility

Soluble in organic solvents like

Dichloromethane (DCM),

Diethyl Ether, and Ethyl

Acetate.[3]

Storage Temperature
Recommended at -20°C for

long-term stability.[3]

Part 2: Synthesis and Application as a Research
Intermediate
While specific, detailed synthetic procedures for 3,4-Dimethyl-2-pentylfuran are not widely

published in readily available literature, its primary documented utility is as a synthetic

intermediate.[3]

Role as a Synthetic Intermediate
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3,4-Dimethyl-2-pentylfuran is a precursor in the synthesis of 3,4-Dimethyl-5-pentyl-2-

furannonanoic Acid.[3] This resulting compound is a member of the furan fatty acid family and

has been noted for its radical-scavenging and potential anti-inflammatory properties, making it

a molecule of interest in biomedical research.[3]

The synthesis of such furan fatty acids from intermediates like 3,4-Dimethyl-2-pentylfuran is

significant for researchers exploring new therapeutic agents. The furan ring system is a

versatile scaffold in medicinal chemistry, and its substituted derivatives are often explored for

biological activity.

General Synthetic Considerations for Substituted
Furans
The synthesis of substituted furans like the topic compound typically involves classical

heterocyclic chemistry reactions. While a specific protocol for this exact molecule is scarce, a

plausible synthetic strategy can be extrapolated from established methods such as the Paal-

Knorr furan synthesis or modifications thereof.

The Paal-Knorr synthesis involves the cyclization of a 1,4-dicarbonyl compound under acidic

conditions. For 3,4-Dimethyl-2-pentylfuran, a hypothetical retrosynthetic analysis would point

to a 1,4-dicarbonyl precursor, specifically 3,4-dimethylnonane-2,5-dione.

Hypothetical Synthetic Workflow:

The diagram below illustrates a generalized workflow for the synthesis and subsequent use of

3,4-Dimethyl-2-pentylfuran as an intermediate.
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Caption: Generalized workflow for the synthesis and application of 3,4-Dimethyl-2-
pentylfuran.

Part 3: Analytical Characterization and Research
Applications
Analytical Techniques
The characterization of 3,4-Dimethyl-2-pentylfuran and its derivatives would rely on standard

analytical techniques in organic chemistry:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the

molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the exact

structure, confirming the positions of the alkyl substituents on the furan ring.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups present in the

molecule.

A deuterated version, 3,4-Dimethyl-2-pentylfuran-d4, is available, which serves as an internal

standard for quantitative analysis by NMR, GC-MS, or LC-MS.[5] This is particularly valuable in

pharmacokinetic and metabolic studies where precise quantification is necessary.[5]

Relevance to Drug Development and Research
The primary relevance of 3,4-Dimethyl-2-pentylfuran to drug development professionals lies

in its role as a building block for more complex molecules with potential biological activity.[3]

Furanoid fatty acids, such as those synthesized from this intermediate, are an area of active

research.[6][7]

Furthermore, the use of its isotopically labeled counterpart highlights its utility in drug

metabolism and pharmacokinetic (DMPK) studies.[5] Understanding how a drug is absorbed,

distributed, metabolized, and excreted is a critical component of the drug development pipeline.

Stable isotope-labeled compounds are essential tools for these investigations.[5]

Part 4: Safety, Handling, and Procurement
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Safety and Handling
While a specific safety data sheet (SDS) for 3,4-Dimethyl-2-pentylfuran is not readily

available in the search results, general precautions for handling similar alkylated furans should

be observed. Related compounds, such as 2-pentylfuran, are flammable liquids and may be

harmful if swallowed or inhaled.[8][9] Standard laboratory safety protocols should be strictly

followed:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Keep away from ignition sources.[9]

Store in a tightly sealed container in a cool, dry place, with -20°C being recommended for

long-term storage.[3][9]

This compound is classified as a Dangerous Good for transport, which may incur additional

shipping charges.[2]

Procurement
3,4-Dimethyl-2-pentylfuran is available from various chemical suppliers as a research

chemical.[2][3] It is intended for research use only and not for human, therapeutic, or diagnostic

applications.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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